Cas no 150-76-5 (Mequinol)

Mequinol Properties

Names and Identifiers

• 4-Methoxyphenol
• 1-HYDROXY-4-METHOXYBENZENE
• 4-HYDROXYANISOLE
• HYDROQUINONE MONOMETHYL ETHER
• HYDROXYANISOLE
• HYDROXYANISOLE-4
• MEHQ
• MEQUINOL
• METHOXYPHENOL(P-)
• METHOXYPHENOL, PARA-
• MONOMETHYLHYDROQUINONE
• O-Methylhydroquinone
• P-HYDROXYANISOLE
• P-METHOXYPHENOL
• 4-methoxy-pheno
• Eastman HQMME
• ethermonomethyliqued’hydroquinone
• Hqmme
• Hydroquinone methyl ether
• P-hydroxyphenyl ether
• METHOXYPHENOL, PARA-(AS)
• 4-methoxy-phenol
• Leucobasal
• methylhydroquinone
• para-hydroxyanisole
• para-methoxy phenol
• P-Guaiacol
• Phenol,4-methoxy
• 4-MP
• MQ-F
• 1OP
• PMF
• HQMM
• usafan-7
• NSC 4960
• USAF an-7
• Phenol, 4-methoxy-
• Leucodine B
• Mechinolum
• Novo-Dermoquinona
• para-methoxyphenol
• p-Hydroxymethoxybenzene
• Monomethyl ether hydroquinone
• PMF (antioxidant)
• Phenol, p-methoxy-
• Mechinolo [DCIT]
• Mono methyl ether hydroquinone
• Mequinolum [INN-Latin]
• Hydroquinone Monomethyl Ether
• SMR001252253
• p-Hydroxyanisol
• MLS002454409
• 4-Methoxyphenol；MEHQ
• HQMME; HYDROXYQUINONE METHYL ETHER
• 4-Methoxyphenol, ReagentPlus(R), 99%
• D04926
• HMS3264P13
• 4HA
• p-methoxy-phenol
• CHEMBL544
• NCGC00091390-04
• NCGC00259916-01
• 4-(methoxy)phenol
• Tox21_202367
• MEQUINOL [USAN]
• HSDB 4258
• HY-30270
• WLN: QR DO1
• NS00010661
• MEQUINOL [INN]
• SR-01000865565-2
• p- methoxyphenol
• NSC4960
• CCG-35855
• M0123
• P17835
• 4-Methoxyphenol, purum, >=98.0% (HPLC)
• 4-methoxy phenol
• SCHEMBL12015251
• Mequinol [USAN:INN:DCF]
• hydroquinone methylether
• Q-200491
• PS-3375
• Mequinol, INN, USAN
• InChI=1/C7H8O2/c1-9-7-4-2-6(8)3-5-7/h2-5,8H,1H
• NCI60_004190
• Tox21_302876
• MEQUINOL [HSDB]
• SOLAGE COMPONENT MEQUINOL
• hydroxyquinone methyl ether
• MEQUINOL [ORANGE BOOK]
• HQMME
• EINECS 205-769-8
• 4methoxyphenol
• 4-Hydroxyanisole;Hydroquinone monomethyl ether; MEHQ; O-Methylhydroquinone; p-Hydroxyanisole; Monomethyl ether hydroquinone
• NCGC00091390-01
• 2,5-Dihydroxytoluene; 2-Methyl-1,4-benzenediol; Toluhydroquinone;THQ
• Pharmakon1600-00212037
• BRD-K45216060-001-06-8
• Z104474598
• NSC-4960
• STL199145
• BDBM36295
• AB00641905_06
• BRD-K45216060-001-11-8
• Mequinol
• hydroquinone mono methyl ether
• SR-01000865565
• MEQUINOL [VANDF]
• paramethoxyphenol
• MEQUINOL [MART.]
• NCGC00091390-02
• NCGC00256552-01
• 4-Methoxyphenol, SAJ first grade, >=97.0%
• SBI-0053624.0001
• UNII-6HT8U7K3AM
• 6HT8U7K3AM
• HMS3652O08
• NSC760357
• HQME
• NCGC00091390-03
• DB-003965
• 4-(methyloxy)phenol
• MEQUINOL (MART.)
• S4077
• PHENOL,4-METHOXY
• Mechinolo
• Tox21_111125_1
• DTXSID4020828
• 1-Hydroxy-4-methoxybenzene
• Mequinolum
• 4KS
• D11AX06
• GTPL6827
• AB00641905_07
• 4-Methoxyphenol, analytical standard
• 4-Hydroxyanisole
• BMS-181158
• BP-23487
• BRD-K45216060-001-10-0
• SCHEMBL21009
• hydroquinone monomethylether
• p-Hydroxyanisole
• F9995-1658
• SB40551
• NCIMech_000709
• HMS2270F04
• BRD-K45216060-001-09-2
• Mequinol (INN)
• 4-Methoxy-phenol
• Q2862455
• CAS-150-76-5
• AI3-00841
• para- hydroxyanisole
• O-methylhydroquinone
• DTXCID60828
• MEQUINOL COMPONENT OF SOLAGE
• MFCD00002332
• EC 205-769-8
• p-methoxy phenol
• SW219760-1
• DB09516
• p-Methoxyphenol
• USAF AN-7
• Mequinol (USAN/INN)
• AKOS000119852
• EN300-19649
• CS-W019963
• CCRIS 5531
• MEQUINOL [WHO-DD]
• Tox21_111125
• CHEBI:69441
• BMS 181158
• AC-3292
• NSC-760357
• 4-Methoxybenzyl S-(4,6-dimethylpyrimidin-2-yl)thiocarbonate
• 150-76-5
• p-Guaiacol
• Hydroquinone monomethyl ether
• hydroquinone methyl ether
• +Expand

• MDL： MFCD00002332
• InChIKey： NWVVVBRKAWDGAB-UHFFFAOYSA-N
• Inchi： 1S/C7H8O2/c1-9-7-4-2-6(8)3-5-7/h2-5,8H,1H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])O[H]
• BRN： 507924

Computed Properties

• Exact Mass: 124.052429g/mol
• Surface Charge: 0
• XLogP3: 1.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.052429g/mol
• Monoisotopic Mass: 124.052429g/mol
• Topological Polar Surface Area: 29.5Ų
• Heavy Atom Count: 9
• Complexity: 75
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• Odor: Odor of caramel and phenol
• Vapor Density: 4.3 (Air = 1)
• Autoignition Temperature: 790 °F (NTP, 1992)
• Temperature: When heated to decomposition it emits acrid smoke and fumes.
• Heat of Combustion: Standard Net Heat of Combustion = -3.4X10+9 J/kmol at 25 °C (est)
• Ionization Potential: 7.50 eV
• Dissociation Constants: pKa = 10.05 at 23 °C
• LogP: 1.40080
• PSA: 29.46000
• Refractive Index: 1.5286 (estimate)
• Water Partition Coefficient: 40 g/L (25 ºC)
• Boiling Point: 243 °C(lit.)
• Melting Point: 55-57 °C (lit.)
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 269.6 ° f < br / > Celsius: 132 ° C < br / >
• FEMA: 3617
• Solubility: Soluble in acetone, ethyl acetate, ethanol, ether, benzene and carbon tetrachloride.
• Color/Form: White flake or waxy crystals
• PH: 5.1 (30g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Combustible. Incompatible with halogens, oxidizing agents.
• Solubility: Soluble in ethanol, ether, acetone, benzene and ethyl acetate, slightly soluble in water.
• Sensitiveness: Air, light, and moisture sensitivity
• pka: 10.21(at 25℃)
• Density: 1.55
• Ionization Potential: 7.50 eV

Mequinol Security Information

• Symbol: GHS07
• RTECS：SL7700000
• WGK Germany：1
• Safety Term：S24/25;S26;S37/39;S46
• Safety Instruction： S24/25-S26-S37/39-S46
• Risk Phrases：R22; R36; R43
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H317,H319
• Warning Statement： P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22-36-43
• Signal Word：Warning
• TSCA：Yes

Mequinol Customs Data

• HS CODE：2909500000
• Customs Data：

  China Customs Code:

  2909500000

  Overview:

  2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether